Cas no 2136678-31-2 ((2R)-2-(tert-butoxycarbonylamino)-3-(5-fluoro-2-pyridyl)propanoic acid)

• Product Name: (2R)-2-(tert-butoxycarbonylamino)-3-(5-fluoro-2-pyridyl)propanoic acid
• CAS No: 2136678-31-2
• MF: C₁₃H₁₇FN₂O₄
• MW: 284.283487081528
• CID: 5267627
• Update Time: 2025-05-20

(2R)-2-(tert-butoxycarbonylamino)-3-(5-fluoro-2-pyridyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-3-(5-fluoropyridin-2-yl)propanoic acid
• starbld0049851
• (2R)-2-(tert-butoxycarbonylamino)-3-(5-fluoro-2-pyridyl)propanoic acid

• Inchi： 1S/C13H17FN2O4/c1-13(2,3)20-12(19)16-10(11(17)18)6-9-5-4-8(14)7-15-9/h4-5,7,10H,6H2,1-3H3,(H,16,19)(H,17,18)/t10-/m1/s1
• InChI Key： PTWGELDCKVLNOO-SNVBAGLBSA-N
• SMILES： FC1=CN=C(C=C1)C[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• XLogP3: 1.6
• Topological Polar Surface Area: 88.5

Additional information on (2R)-2-(tert-butoxycarbonylamino)-3-(5-fluoro-2-pyridyl)propanoic acid

Comprehensive Overview of (2R)-2-(tert-butoxycarbonylamino)-3-(5-fluoro-2-pyridyl)propanoic acid (CAS No. 2136678-31-2)

The compound (2R)-2-(tert-butoxycarbonylamino)-3-(5-fluoro-2-pyridyl)propanoic acid (CAS No. 2136678-31-2) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 5-fluoro-2-pyridyl moiety, makes it a valuable intermediate in the synthesis of peptide-based therapeutics and small-molecule drugs. Researchers are increasingly exploring its applications in targeted drug delivery and enzyme inhibition studies, aligning with the growing demand for precision medicine.

One of the key reasons for the rising interest in CAS No. 2136678-31-2 is its role in the development of protease inhibitors and kinase modulators. These classes of compounds are critical in treating diseases such as cancer, autoimmune disorders, and viral infections. The 5-fluoro-2-pyridyl group enhances the compound's binding affinity to biological targets, while the Boc-protected amino acid ensures stability during synthetic processes. This dual functionality positions it as a versatile building block in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in searches for chiral intermediates and fluorinated compounds, driven by the need for enantiomerically pure drugs. (2R)-2-(tert-butoxycarbonylamino)-3-(5-fluoro-2-pyridyl)propanoic acid addresses this demand, as its stereochemistry is crucial for achieving high selectivity in drug-receptor interactions. Moreover, the incorporation of fluorine atoms, as seen in the 5-fluoro-2-pyridyl group, is a trending strategy to improve metabolic stability and bioavailability—a hot topic in drug design forums and publications.

From a synthetic perspective, the compound's Boc-protected amine allows for straightforward deprotection under mild acidic conditions, facilitating its use in multi-step reactions. This feature is particularly appealing to chemists working on peptide coupling and solid-phase synthesis, where protecting group compatibility is essential. The compound's solubility in common organic solvents like DMF and DMSO further enhances its utility in high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations also play a role in the popularity of CAS No. 2136678-31-2. Unlike some traditional intermediates, this compound does not require hazardous reagents for its synthesis or handling, aligning with the industry's shift toward green chemistry principles. This aspect resonates with researchers and manufacturers aiming to reduce their environmental footprint while maintaining efficiency.

Looking ahead, the demand for (2R)-2-(tert-butoxycarbonylamino)-3-(5-fluoro-2-pyridyl)propanoic acid is expected to grow, particularly in the context of personalized medicine and bioconjugation technologies. Its compatibility with modern techniques like click chemistry and fluorescent labeling opens doors for innovative diagnostic and therapeutic applications. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in advanced drug discovery pipelines.